isoleucyl-histidyl-leucyl-valyl-prolyl-carboxyamidomethylcysteinyl-arginine

• CAS No.: 137593-44-3
• Product Name: isoleucyl-histidyl-leucyl-valyl-prolyl-carboxyamidomethylcysteinyl-arginine
• Molecular Formula: C39H67N13O9S
• Molecular Weight: 894.1 g/mol
• IUPAC Name: (2S)-2-[[(2R)-2-[[(2S)-1-[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S,3S)-2-amino-3-methylpentanoyl]amino]-3-(1H-imidazol-5-yl)propanoyl]amino]-4-methylpentanoyl]amino]-3-methylbutanoyl]pyrrolidine-2-carbonyl]amino]-3-(2-amino-2-oxoethyl)sulfanylpropanoyl]amino]-5-(diaminomethylideneamino)pentanoic acid
• Standard InChI: InChI=1S/C39H67N13O9S/c1-7-22(6)30(41)36(58)49-26(15-23-16-44-19-46-23)32(54)48-25(14-20(2)3)33(55)51-31(21(4)5)37(59)52-13-9-11-28(52)35(57)50-27(17-62-18-29(40)53)34(56)47-24(38(60)61)10-8-12-45-39(42)43/h16,19-22,24-28,30-31H,7-15,17-18,41H2,1-6H3,(H2,40,53)(H,44,46)(H,47,56)(H,48,54)(H,49,58)(H,50,57)(H,51,55)(H,60,61)(H4,42,43,45)/t22-,24-,25-,26-,27-,28-,30-,31-/m0/s1
• Standard InChIKey: HUZMMLMUHRPCRT-QKDPGABGSA-N
• Isomeric SMILES: CC[C@H](C)[C@@H](C(=O)N[C@@H](CC1=CN=CN1)C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](C(C)C)C(=O)N2CCC[C@H]2C(=O)N[C@@H](CSCC(=O)N)C(=O)N[C@@H](CCCN=C(N)N)C(=O)O)N
• SMILES: CCC(C)C(C(=O)NC(CC1=CN=CN1)C(=O)NC(CC(C)C)C(=O)NC(C(C)C)C(=O)N2CCCC2C(=O)NC(CSCC(=O)N)C(=O)NC(CCCN=C(N)N)C(=O)O)N
• Canonical SMILES: CCC(C)C(C(=O)NC(CC1=CN=CN1)C(=O)NC(CC(C)C)C(=O)NC(C(C)C)C(=O)N2CCCC2C(=O)NC(CSCC(=O)N)C(=O)NC(CCCN=C(N)N)C(=O)O)N
• Sequence: IHLVPXR
• Synonyms: IHLVPCCA; Ile-His-Leu-Val-Pro-(CAM)Cys-Arg; isoleucyl-histidyl-leucyl-valyl-prolyl-carboxyamidomethylcysteinyl-arginine
• PubChem Compound: 196891
• Last Modified: Nov 11 2021